Cas no 1060814-07-4 (3-(3-phenylpiperazin-1-yl)propanoic Acid)
1060814-07-4 structure
Product Name:3-(3-phenylpiperazin-1-yl)propanoic Acid
CAS No:1060814-07-4
MF:C13H18N2O2
MW:234.294223308563
CID:1170969
PubChem ID:72211530
Update Time:2025-04-20
3-(3-phenylpiperazin-1-yl)propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-phenylpiperazin-1-yl)propanoic Acid
- (S)-3-(3-PHENYLPIPERAZIN-1-YL)PROPANOIC ACID
- AB62137
- AB62134
- 1240586-83-7
- AB62130
- (R)-3-(3-PHENYLPIPERAZIN-1-YL)PROPANOIC ACID
- 1060814-07-4
-
- Inchi: 1S/C13H18N2O2/c16-13(17)6-8-15-9-7-14-12(10-15)11-4-2-1-3-5-11/h1-5,12,14H,6-10H2,(H,16,17)
- InChI Key: BOJSALJGIFJXQR-UHFFFAOYSA-N
- SMILES: OC(CCN1CCNC(C2C=CC=CC=2)C1)=O
Computed Properties
- Exact Mass: 234.136827821g/mol
- Monoisotopic Mass: 234.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 52.6Ų
3-(3-phenylpiperazin-1-yl)propanoic Acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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